![molecular formula C12H15NO6 B3059811 1-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine oxalate CAS No. 1269052-82-5](/img/structure/B3059811.png)
1-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine oxalate
Overview
Description
1-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine oxalate is a chemical compound with the following molecular formula: C10H13NO2 . It belongs to the class of compounds known as chalcones, which exhibit diverse biological and pharmacological properties . Chalcones have been studied for their anti-inflammatory, antimicrobial, antifungal, antioxidant, cytotoxic, and anticancer activities . The presence of phenolic groups in many chalcones makes them interesting candidates for drug development and other applications .
Molecular Structure Analysis
The overall geometry of the molecule is largely planar but slightly kinked, resulting in a dihedral angle between the planes of the benzene rings on either side of the molecule. Weak interactions, including C—H O and C—H Cl hydrogen bonds, determine the packing motifs in the crystal structure .
Physical And Chemical Properties Analysis
Scientific Research Applications
Treatment of Neurodegenerative Disorders
Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, pose significant challenges. Compounds with neuroprotective properties are of great interest. The 2,3-dihydro-1,4-benzodioxin scaffold may hold clues for developing drugs that slow disease progression, reduce oxidative stress, or enhance neuronal survival.
Mechanism of Action
Target of Action
Similar compounds have shown to exhibit moderate to weak inhibition ofcholinestrases and lipoxygenase enzymes . These enzymes play crucial roles in neurotransmission and inflammation, respectively.
Mode of Action
Based on its structural similarity to other bioactive compounds, it may interact with its targets (such as cholinestrases and lipoxygenase enzymes) by binding to their active sites, thereby inhibiting their function .
Biochemical Pathways
cholinergic neurotransmission and inflammatory responses . Inhibition of cholinesterases would increase acetylcholine levels, affecting neurotransmission, while inhibition of lipoxygenase could disrupt the synthesis of leukotrienes, molecules involved in inflammatory responses .
Pharmacokinetics
The compound’s molecular weight (26925) and its structure suggest that it may have good bioavailability
Result of Action
Given its potential inhibitory effects on cholinestrases and lipoxygenase, it could potentially alter neurotransmission and inflammatory responses .
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-3-yl)ethanamine;oxalic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.C2H2O4/c1-7(11)10-6-12-8-4-2-3-5-9(8)13-10;3-1(4)2(5)6/h2-5,7,10H,6,11H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMLWAAALRXTOLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1COC2=CC=CC=C2O1)N.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine oxalate | |
CAS RN |
1269052-82-5 | |
Record name | 1,4-Benzodioxin-2-methanamine, 2,3-dihydro-α-methyl-, ethanedioate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1269052-82-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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